Cas no 61711-96-4 (Ethanamine, 2-(3,4-dimethoxyphenoxy)-, hydrochloride)

• Product Name: Ethanamine, 2-(3,4-dimethoxyphenoxy)-, hydrochloride
• CAS No: 61711-96-4
• MF: C₁₀H₁₆ClNO₃
• MW: 233.691942214966
• CID: 468978
• PubChem ID: 71393046
• Update Time: 2025-04-19

Ethanamine, 2-(3,4-dimethoxyphenoxy)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-(3,4-dimethoxyphenoxy)-, hydrochloride
• 2-(3,4-dimethoxyphenoxy)ethanamine,hydrochloride
• A1-65580
• 2-(3,4-DIMETHOXYPHENOXY)ETHANAMINE HYDROCHLORIDE
• 2-(3,4-Dimethoxyphenoxy)ethan-1-amine--hydrogen chloride (1/1)
• 61711-96-4
• DTXSID60814827

• Inchi： 1S/C10H15NO3.ClH/c1-12-9-4-3-8(14-6-5-11)7-10(9)13-2;/h3-4,7H,5-6,11H2,1-2H3;1H
• InChI Key： OYMFXDLNUXDLLA-UHFFFAOYSA-N
• SMILES： Cl.O(CCN)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 233.08198
• Monoisotopic Mass: 233.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• PSA: 53.71